Ethyl 2-((6-chloropyridin-3-yl)oxy)acetate

• Molecular Formula: C9H10ClNO3
• Molecular Weight: 215.63 g/mol
• IUPAC Name: ethyl 2-(6-chloropyridin-3-yl)oxyacetate
• InChI: InChI=1S/C9H10ClNO3/c1-2-13-9(12)6-14-7-3-4-8(10)11-5-7/h3-5H,2,6H2,1H3
• InChI Key: GFXRJGBNJWVYOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CN=C(C=C1)Cl

Description

Ethyl 2-((6-chloropyridin-3-yl)oxy)acetate is a useful research compound. Its molecular formula is C9H10ClNO3 and its molecular weight is 215.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-chloro-pyridin-3-ol (1000 mg, 7.72 mmol) and bromoethyl acetate (1933 mg, 11.57 mmol) in CH3CN was added Cs2CO3 (3772 mg, 11.57 mmol). The mixture was stirred for overnight at room temperature. The reaction mixture was diluted with EtOAc, then washed three times with H2O and brine, and then dried. MgSO4, filtered and concentrated under reduced pressure. The obtained residue was column-chromatographed to yield the (6-chloro-pyridin-3-yloxy)-acetic acid ethyl ester (1.5 g, 90%).